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Compound of Interest

Compound Name: CNQX disodium salt

Cat. No.: B1662576 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the handling, storage, and use of CNQX
disodium salt.

Frequently Asked Questions (FAQs)
Q1: Is CNQX disodium salt light sensitive?

Yes, CNQX disodium salt is light sensitive. It is recommended to protect the solid compound

and its solutions from light to prevent potential degradation.[1][2]

Q2: How should I store CNQX disodium salt?

The solid form of CNQX disodium salt should be stored desiccated at room temperature and

protected from light.[1][2] Stock solutions can be stored at -20°C for up to one month.[3][4] It is

advisable to aliquot solutions after preparation to avoid repeated freeze-thaw cycles.[5][6]

Q3: What is the solubility of CNQX disodium salt?

CNQX disodium salt is soluble in water. The solubility is reported to be up to 10 mM, 20 mM,

or 25 mM depending on the supplier.[7] One supplier specifies a solubility of >2 mg/mL in

warmed water.[1]

Q4: My CNQX disodium salt changed color upon weighing. Is it degraded?
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It is normal for CNQX disodium salt, which is a hygroscopic solid, to change color (e.g., to a

brown or yellow solid) upon contact with air.[3] This should not affect its performance, but it is

recommended to store the material in a sealed container.[3]

Q5: What is the mechanism of action of CNQX?

CNQX is a potent and competitive antagonist of AMPA and kainate receptors, which are

ionotropic glutamate receptors.[8] It also acts as an antagonist at the glycine modulatory site of

the NMDA receptor complex, although with a lower affinity.
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Issue Possible Cause Recommendation

Compound is difficult to

dissolve.

The solution may be at too

high a concentration. The

compound may require

warming to fully dissolve.

Try preparing a more dilute

solution. Gently warm the

solution to aid dissolution, as

some suppliers suggest using

warmed water.[1] Ensure the

water is of high purity.

Stock solution appears non-

uniform or sticky.

This has been reported by

other users. The compound

can be sticky.

Vortex the stock solution

thoroughly before making

dilutions to ensure

homogeneity.

Precipitate forms in the stock

solution after storage.

The solution may have

become too concentrated upon

freezing, or the storage time

may have been exceeded.

Before use, equilibrate the

solution to room temperature

and ensure any precipitate has

redissolved. If it does not

redissolve, it is best to prepare

a fresh solution.

Variability in experimental

results between batches.

The molecular weight of CNQX

disodium salt hydrate can be

batch-specific due to varying

degrees of hydration.

Always use the batch-specific

molecular weight provided on

the certificate of analysis when

calculating concentrations for

your stock solutions.

Unexpected biological effects

observed.

CNQX can have off-target

effects, such as acting on the

glycine site of NMDA receptors

or increasing GABA-mediated

synaptic transmission through

an AMPA/kainate receptor-

independent mechanism.

Be aware of the potential for

off-target effects and include

appropriate controls in your

experiments to isolate the

effects on AMPA/kainate

receptors.

Quantitative Data Summary
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Property Value Source

Molecular Weight
276.12 g/mol (anhydrous

basis)

Molecular Formula C₉H₂N₄Na₂O₄

Purity ≥98% (HPLC)

IC₅₀ for AMPA receptors 0.3 µM

IC₅₀ for Kainate receptors 1.5 µM

IC₅₀ for NMDA receptor

(glycine site)
25 µM

Solubility in Water 10 mM - 25 mM [7]

Experimental Protocols
Preparation of a 10 mM Stock Solution of CNQX
Disodium Salt
Materials:

CNQX disodium salt (use batch-specific molecular weight for calculations)

High-purity sterile water

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance

Aluminum foil

Procedure:

Determine the mass required: Using the batch-specific molecular weight (MW) from the

certificate of analysis, calculate the mass of CNQX disodium salt needed to prepare your
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desired volume of a 10 mM stock solution. For example, for 1 mL of a 10 mM solution with a

MW of 276.12 g/mol :

Mass (g) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 276.12 g/mol = 0.0027612 g = 2.76 mg

Weigh the compound: In a controlled environment with minimal light exposure, carefully

weigh the calculated amount of CNQX disodium salt. As the compound is hygroscopic,

perform this step as quickly as possible.

Dissolution: Add the weighed CNQX disodium salt to a sterile microcentrifuge tube. Add the

calculated volume of high-purity sterile water.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. The

solution should be clear. If dissolution is slow, gentle warming may be applied.

Protection from light: Wrap the tube in aluminum foil to protect the solution from light.

Storage: For immediate use, keep the solution on ice and protected from light. For long-term

storage, aliquot the stock solution into smaller, single-use volumes in light-protected tubes

and store at -20°C for up to one month.[3][4] Avoid repeated freeze-thaw cycles.[5][6]

Quality Control:

Visually inspect the solution to ensure it is free of particulates.

Before use, allow frozen aliquots to thaw completely at room temperature and vortex briefly

to ensure homogeneity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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